Cas no 1361764-98-8 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1361764-98-8
• MF: C₁₂H₁₃F₅N₂O₂
• MW: 312.235840559006
• CID: 4798268
• Update Time: 2025-05-19

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C12H13F5N2O2/c1-2-21-8(20)3-6-5-19-7(4-18)10(12(15,16)17)9(6)11(13)14/h5,11H,2-4,18H2,1H3
• InChI Key： FKWKGJRJUCFNHS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C(F)(F)F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate, identified by the CAS number 1361764-98-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl acetate group, an aminomethyl group, and two fluorinated methyl groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science due to their unique electronic properties and stability. This compound, with its trifluoromethyl and difluoromethyl groups, is no exception. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its versatility in chemical reactions. The pyridine ring serves as a versatile platform for further functionalization, enabling the creation of derivatives with diverse properties. For instance, the aminomethyl group can act as a nucleophilic site for various substitution reactions, while the fluorinated methyl groups contribute to the molecule's hydrophobicity and electronic characteristics. These features make it an ideal candidate for use in catalysis, polymer chemistry, and even in the design of advanced materials such as semiconductors.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate. Quantum mechanical calculations have revealed that the fluorinated substituents significantly influence the molecule's electron distribution, enhancing its ability to participate in π-interactions. This property has been leveraged in studies focusing on molecular recognition and self-assembly processes, which are critical for developing supramolecular systems.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key biological pathways makes it a valuable tool for researchers exploring new therapeutic strategies. Additionally, its use in agrochemicals has been explored due to its potential as a herbicide or insecticide component.

The environmental impact of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. Understanding these aspects is crucial for its sustainable use in industrial settings.

In conclusion, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No: 1361764-98-8) stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with cutting-edge research findings, positions it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.